Cas no 118237-77-7 (2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-)
118237-77-7 structure
Product Name:2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-
CAS No:118237-77-7
MF:C11H11ClN4O
MW:250.684240579605
CID:180863
PubChem ID:451904
Update Time:2025-04-19
2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-
- (+/-)-(1.alpha.,4.alpha.)-4-(6-chloro-9H-purin-9-yl)-2-cyclopentenylcarbinol
- (+-)-(1alpha,4alpha)-4-(6-chloro-9H-purin-9-yl)-2-cyclopentenylcarbinol
- [(1S,4R)-4-(6-chloropurin-9-yl)cyclopent-2-en-1-yl]methanol
- SCHEMBL6553481
- 2-Cyclopentene-1-methanol, 4-(6-chloro-9H-purin-9-yl)-, cis-(1)-
- NSC613824
- DTXSID90152047
- FAULCZNVQKAPHC-SFYZADRCSA-N
- 118237-77-7
- C-6-Cl-purinenucleoside-D4
- (1s,cis)-4-(6-chloro-9h-purin-9-yl)-2-cyclopentene-1-methanol
- NSC 613824
-
- Inchi: 1S/C11H11ClN4O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h1-2,5-8,17H,3-4H2/t7-,8+/m1/s1
- InChI Key: FAULCZNVQKAPHC-SFYZADRCSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1C=C[C@@H](CO)C1
Computed Properties
- Exact Mass: 250.06233
- Monoisotopic Mass: 250.0621387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 63.83
2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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